Cas no 15374-44-4 (Phosphine oxide,(1-naphthalenylmethyl)diphenyl-)

Phosphine oxide,(1-naphthalenylmethyl)diphenyl- structure
15374-44-4 structure
Product Name:Phosphine oxide,(1-naphthalenylmethyl)diphenyl-
CAS No:15374-44-4
MF:C23H19OP
MW:342.370126962662
CID:213445
PubChem ID:260859
Update Time:2025-04-19

Phosphine oxide,(1-naphthalenylmethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide,(1-naphthalenylmethyl)diphenyl-
    • (naphthalen-1-yl)diphenylphosphine oxide
    • (1-Naphtyl-methyl)-diphenyl-phosphinoxid
    • (p-Nitrophenyl)-diphenylphosphinsulfid
    • CTK1G6982
    • Diphenyl-(4-nitro-phenyl)-phosphinsulfid
    • Diphenyl-(naphthyl-(1)-methyl)-phosphinoxid
    • diphenyl(p-nitrophenyl)phosphine sulfide
    • Diphenyl-< 4-nitro-phenyl> -phosphinsulfid
    • Diphenyl-< naphthyl-(1)-methyl> -phosphinoxid
    • Phosphine sulfide, (4-nitrophenyl)diphenyl-
    • NSC-92662
    • MLS002695131
    • 15374-44-4
    • NSC92662
    • DTXSID10934802
    • SMR001561043
    • CHEMBL2144776
    • [(Naphthalen-1-yl)methyl](oxo)diphenyl-lambda~5~-phosphane
    • HMS3087C23
    • 1-(DIPHENYL-PHOSPHINOYLMETHYL)-NAPHTHALENE
    • AKOS024325633
    • Inchi: 1S/C23H19OP/c24-25(21-13-3-1-4-14-21,22-15-5-2-6-16-22)18-20-12-9-11-19-10-7-8-17-23(19)20/h1-17H,18H2
    • InChI Key: CDLIALUGOZBONB-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 342.11747
  • Monoisotopic Mass: 342.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 505.4°Cat760mmHg
  • Flash Point: 259.5°C
  • Refractive Index: 1.657
  • PSA: 17.07
  • LogP: 5.35390
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